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Compound of Interest

Compound Name: Pentachloroacetone

CAS No.: 1768-31-6

Cat. No.: B130051

Get Quote

Part 1: Executive Summary
Pentachloroacetone (PCA), 1,1,1,3,3-pentachloro-2-propanone, represents a critical junction

between classical organic synthesis and modern environmental toxicology. Historically viewed

as a synthetic intermediate, its status has shifted toward a regulated disinfection byproduct

(DBP) and a genotoxic impurity (GTI) in pharmaceutical process streams.

This guide provides a technical deep-dive into the formation, detection, and management of

PCA. Unlike lower-order chloroacetones, PCA possesses a unique stability profile due to the

steric bulk of the pentachloro-substitution, yet it retains high reactivity toward nucleophiles,

driving its mutagenic potential.

Part 2: Historical & Chemical Genesis
The Era of Characterization (Late 19th Century)
The discovery of pentachloroacetone was not a singular "eureka" event but rather a result of

the systematic exhaustion of chlorination reactions studied by early organic chemists like
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Fritsch and Cloez in the 1890s. While investigating the chlorination of acetone, researchers

identified a sequential substitution series.

Early Synthesis: Initial isolation was achieved via the exhaustive chlorination of acetone in

the presence of acid catalysts or through the degradation of hexachloroacetone (HCA).

The Shift to Environmental Science (1970s): The narrative of PCA changed dramatically with

the work of Rook (1974) and subsequent researchers who identified halogenated ketones in

drinking water. PCA was later identified in pulp mill effluents, marking its transition from a

laboratory reagent to an environmental pollutant of concern.

Chemical Identity[1][2][3]
IUPAC Name: 1,1,1,3,3-Pentachloro-2-propanone

Formula:

Molecular Weight: 230.30 g/mol [1]

Key Feature: The gem-dichloro and trichloro-methyl groups create a highly electron-deficient

carbonyl carbon, making it susceptible to hydration and nucleophilic attack.

Part 3: Formation Mechanisms
Understanding the mechanism is vital for drug developers to prevent PCA formation during the

synthesis of APIs involving chlorinated solvents or acetone workups.

The Mechanism of Formation (Acid-Catalyzed
Chlorination)
In pharmaceutical manufacturing and water treatment, PCA forms via the stepwise electrophilic

substitution of enolized acetone. Unlike base-catalyzed halogenation (haloform reaction), which

often cleaves the molecule, acid-catalyzed conditions favor poly-substitution on the same

carbon, eventually leading to PCA.

DOT Diagram: Stepwise Chlorination Pathway
The following diagram illustrates the sequential chlorination pathway leading to PCA.
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Figure 1: Stepwise acid-catalyzed chlorination of acetone. Note that the rate of enolization

increases with alpha-halogenation, accelerating the formation of polychlorinated species.

Part 4: Toxicological Profile & Impurity Control
For drug development professionals, PCA is classified as a mutagenic impurity. Control

strategies must be aligned with ICH M7 guidelines.

Mutagenicity and Genotoxicity
PCA exhibits mutagenic activity, primarily due to its ability to act as an alkylating agent or via

metabolic activation.

Ames Test Data: PCA has demonstrated positive mutagenicity in Salmonella typhimurium

strain TA100 (base-pair substitution) in the presence of metabolic activation (S9 mix). It is

generally less potent than hexachloroacetone but significantly more toxic than

monochloroacetone.

Mechanism of Action: The electron-withdrawing chlorine atoms activate the carbonyl group,

facilitating Schiff base formation with amino groups in DNA or proteins.

Comparative Toxicity Data
The following table summarizes the toxicological context relative to other DBPs.
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Compound
Mutagenicity
(Ames TA100 +S9)

Skin
Tumorigenicity
(Mouse)

Primary Hazard
Class

Pentachloroacetone Positive Initiator Genotoxic Impurity

Hexachloroacetone Positive (Strong) Weak Skin/Eye Irritant

Chloroform Negative/Equivocal Liver Carcinogen
Carcinogen (Group

2B)

1,3-Dichloroacetone Positive (Strong) Initiator Direct Mutagen

Part 5: Analytical Methodology (GC-ECD)
To detect PCA at trace levels (ppb) required for pharmaceutical impurity profiling or

environmental monitoring, Gas Chromatography with Electron Capture Detection (GC-ECD) is

the authoritative standard. Mass Spectrometry (GC-MS) is used for confirmation, but ECD

offers superior sensitivity for polyhalogenated species.

Protocol: Trace Analysis of PCA
Objective: Quantification of PCA in aqueous reaction mixtures or API process streams.

1. Sample Preparation (Liquid-Liquid Extraction)
Principle: PCA is non-polar and extracts efficiently into non-polar solvents.

Reagents: Methyl tert-butyl ether (MTBE) or Hexane (HPLC Grade); Sodium Sulfate (

, anhydrous).

Step 1: Adjust sample pH to < 2 using

to prevent base-catalyzed hydrolysis of PCA.

Step 2: Add 30 mL sample to a separatory funnel. Add 3 mL MTBE containing an internal

standard (e.g., 1,2-dibromopropane).

Step 3: Shake vigorously for 2 minutes. Allow phase separation.
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Step 4: Collect the organic layer and dry over anhydrous

.

2. Instrumental Parameters (GC-ECD)
Column: DB-5 or Rtx-5 (30m x 0.25mm ID x 0.25µm film).

Carrier Gas: Helium (1.2 mL/min) or Nitrogen (if using ECD makeup).

Injector: Splitless mode, 200°C.

Oven Program: 35°C (hold 4 min)

10°C/min

150°C

20°C/min

250°C.

Detector: ECD at 300°C. Note: High temperature prevents contamination of the radioactive

foil.

DOT Diagram: Analytical Workflow
The following diagram details the logic flow for the analysis, ensuring data integrity.
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Figure 2: Validated analytical workflow for Pentachloroacetone determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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